Cas no 1428936-75-7 ((R)-1-(9-Fluorenyl)ethyl Chloroformate)

• Product Name: (R)-1-(9-Fluorenyl)ethyl Chloroformate
• CAS No: 1428936-75-7
• MF: C₁₆H₁₃ClO₂
• MW: 272.726223707199
• CID: 4557282
• Update Time: 2025-06-10

(R)-1-(9-Fluorenyl)ethyl Chloroformate Chemical and Physical Properties

Names and Identifiers

• (+)-Fluorenylethylchloroformate
• (R)-Fluorenylethylchloroformate
• Carbonochloridic acid, (1R)-1-(9H-fluoren-9-yl)ethyl ester
• (R)-1-(9-Fluorenyl)ethyl Chloroformate

• Inchi： 1S/C16H13ClO2/c1-10(19-16(17)18)15-13-8-4-2-6-11(13)12-7-3-5-9-14(12)15/h2-10,15H,1H3/t10-/m1/s1
• InChI Key： SFRVOKMRHPQYGE-SNVBAGLBSA-N
• SMILES： C(Cl)(O[C@@H](C1C2=C(C=CC=C2)C2=C1C=CC=C2)C)=O

Additional information on (R)-1-(9-Fluorenyl)ethyl Chloroformate

Introduction to (R)-1-(9-Fluorenyl)ethyl Chloroformate (CAS No. 1428936-75-7)

(R)-1-(9-Fluorenyl)ethyl Chloroformate (CAS No. 1428936-75-7) is a versatile and important compound in the field of organic synthesis and pharmaceutical research. This compound is characterized by its unique chiral structure and reactivity, making it a valuable reagent in the synthesis of chiral intermediates and pharmaceuticals. In this article, we will delve into the properties, applications, and recent advancements in the research and development of (R)-1-(9-Fluorenyl)ethyl Chloroformate.

Chemical Structure and Properties

(R)-1-(9-Fluorenyl)ethyl Chloroformate is a chiral compound with the molecular formula C₁₈H₁₃ClO₂. The molecule consists of a fluorenyl group attached to an ethyl ester, which is further substituted with a chloroformate moiety. The presence of the chiral center at the ethyl group imparts optical activity to the molecule, making it suitable for enantioselective synthesis. The compound is typically synthesized through a multi-step process involving the reaction of fluorene with an appropriate chiral alcohol followed by chloroformylation.

The physical properties of (R)-1-(9-Fluorenyl)ethyl Chloroformate include a melting point of approximately 50-52°C and a boiling point of around 250°C at reduced pressure. It is soluble in common organic solvents such as dichloromethane, ethyl acetate, and toluene but has limited solubility in water. These properties make it easy to handle and purify using standard techniques such as column chromatography and recrystallization.

Synthesis and Reactivity

The synthesis of (R)-1-(9-Fluorenyl)ethyl Chloroformate typically involves several key steps. First, fluorene is reacted with a chiral alcohol, such as (R)-1-phenylethanol, in the presence of a base to form the corresponding ether. This intermediate is then treated with phosgene or another chlorinating agent to introduce the chloroformate functionality. The reaction conditions are carefully controlled to ensure high yields and enantiomeric purity.

The reactivity of (R)-1-(9-Fluorenyl)ethyl Chloroformate is primarily driven by its electrophilic nature, particularly at the chloroformate group. This makes it an excellent reagent for nucleophilic substitution reactions, where it can react with various nucleophiles to form new esters or amides. For example, it can be used to derivatize amino acids or peptides, introducing a fluorenyl protecting group that can be selectively removed under mild conditions.

Applications in Pharmaceutical Research

(R)-1-(9-Fluorenyl)ethyl Chloroformate has found significant applications in pharmaceutical research, particularly in the synthesis of chiral intermediates for drug development. One notable application is in the preparation of prodrugs, where the fluorenyl group serves as a temporary protecting group that can be cleaved under physiological conditions to release the active drug moiety. This approach has been used to improve the solubility, stability, and bioavailability of various therapeutic agents.

In addition to prodrug synthesis, (R)-1-(9-Fluorenyl)ethyl Chloroformate has been utilized in the development of chiral catalysts and ligands for asymmetric synthesis. These catalysts are crucial for producing enantiomerically pure compounds, which are often required for pharmaceutical applications due to their distinct biological activities. Recent studies have shown that chiral fluorenyl derivatives can enhance the enantioselectivity of metal-catalyzed reactions, leading to more efficient and cost-effective synthetic routes.

Recent Research Advancements

The field of organic synthesis and pharmaceutical research is continually evolving, and recent advancements have further expanded the utility of (R)-1-(9-Fluorenyl)ethyl Chloroformate. One notable area of research involves its use in click chemistry reactions. Click chemistry is a modular approach that allows for rapid and efficient assembly of complex molecules through highly selective reactions. Researchers have demonstrated that (R)-1-(9-Fluorenyl)ethyl Chloroformate can participate in click reactions with azides or alkynes to form stable triazole linkages, which are useful for constructing bioconjugates and functional materials.

Another exciting application is in the field of medicinal chemistry, where (R)-1-(9-Fluorenyl)ethyl Chloroformate has been used to modify small molecules for improved pharmacological properties. For example, it has been employed to introduce fluorine atoms into drug candidates, which can enhance their metabolic stability and binding affinity to target proteins. Fluorinated compounds often exhibit enhanced biological activity due to their unique electronic properties.

Safety Considerations and Handling

While (R)-1-(9-Fluorenyl)ethyl Chloroformate is a valuable reagent in chemical synthesis, it should be handled with care due to its reactivity and potential health hazards. Proper personal protective equipment (PPE), including gloves, goggles, and lab coats, should be worn when working with this compound. Additionally, it should be stored in a well-ventilated area away from heat sources and incompatible materials.

In terms of environmental impact, efforts should be made to minimize waste generation and ensure proper disposal according to local regulations. Green chemistry principles can be applied to optimize synthetic routes involving this compound, reducing solvent usage and improving atom economy.

Conclusion

(R)-1-(9-Fluorenyl)ethyl Chloroformate (CAS No. 1428936-75-7) is a multifaceted compound with significant potential in organic synthesis and pharmaceutical research. Its unique chiral structure and reactivity make it an indispensable reagent for synthesizing chiral intermediates and developing new drugs. Recent advancements in click chemistry and medicinal chemistry have further expanded its applications, highlighting its importance in modern chemical research.